
GSK467 long-term storage and handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: GSK467

Cat. No.: B607843 Get Quote

GSK467 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the long-term storage, handling, and

experimental use of GSK467, a selective KDM5B inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is the recommended long-term storage condition for GSK467 powder?

A1: GSK467 powder is stable for up to 3 years when stored at -20°C and for up to 2 years at

4°C.[1] For optimal long-term stability, storage at -20°C is recommended.

Q2: How should I store GSK467 once it is dissolved in a solvent?

A2: Stock solutions of GSK467 should be aliquoted to avoid repeated freeze-thaw cycles. For

long-term storage, it is recommended to store these aliquots at -80°C, which ensures stability

for up to 2 years.[2][3] For shorter-term storage, -20°C is suitable for up to 1 year.[2][3]

Q3: What is the best solvent to use for dissolving GSK467?

A3: GSK467 is soluble in dimethyl sulfoxide (DMSO).[4][5] It is sparingly soluble in DMSO at a

concentration of 1-10 mg/ml.[5] For cellular assays, it is crucial to use high-purity, anhydrous

DMSO to minimize cytotoxicity and solubility issues.[4]

Q4: Can I sonicate GSK467 to aid dissolution?
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A4: Yes, if you encounter difficulties in dissolving GSK467, ultrasonication can be used to aid

dissolution.[3] Gentle warming to no higher than 50°C can also be applied if necessary.

Q5: What is the mechanism of action of GSK467?

A5: GSK467 is a cell-penetrant and selective inhibitor of KDM5B (also known as JARID1B or

PLU1), a histone demethylase.[3][6] It acts by binding to the 2-oxoglutarate (2-OG) binding

pocket of KDM5B, thereby inhibiting its demethylase activity.[3] KDM5B is known to regulate

gene expression and is implicated in various cellular processes, including cell proliferation and

DNA damage repair.[1][5]

Troubleshooting Guides
Issue 1: Precipitation of GSK467 in Cell Culture Medium

Observation: A precipitate is visible in the cell culture wells after the addition of GSK467.

Potential Causes & Solutions:

High Final DMSO Concentration: The final concentration of DMSO in the cell culture

medium should be kept low, typically below 0.5%, to avoid both cytotoxicity and

precipitation of the compound.[4]

Solution: Prepare a more concentrated stock solution of GSK467 in DMSO so that a

smaller volume is needed for the final dilution into the medium.

Poor Solubility in Aqueous Solutions: GSK467 has limited solubility in aqueous solutions.

Direct dilution of a highly concentrated DMSO stock into the medium can cause it to crash

out of solution.

Solution: Perform a serial dilution. First, dilute the DMSO stock in a small volume of

serum-free medium, vortex gently, and then add this intermediate dilution to the final

volume of the cell culture medium.

Interaction with Media Components: Components in the cell culture medium, such as

proteins in fetal bovine serum (FBS), can sometimes interact with small molecules and

cause precipitation.
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Solution: Prepare the final dilution of GSK467 in serum-free medium before adding it to

the cells. Allow a brief incubation period for the compound to interact with the cells

before adding serum-containing medium if required for the experiment.

Issue 2: Loss of GSK467 Activity or Inconsistent Results
Observation: Reduced or no biological effect is observed at expected concentrations, or

there is high variability between experiments.

Potential Causes & Solutions:

Compound Degradation: Improper storage or multiple freeze-thaw cycles of the stock

solution can lead to the degradation of GSK467.

Solution: Always store stock solutions in small, single-use aliquots at -80°C.[2][3] When

thawing an aliquot, allow it to come to room temperature slowly before opening to

prevent condensation from entering the vial.

Inaccurate Pipetting of Small Volumes: Pipetting very small volumes of concentrated stock

solutions can lead to inaccuracies in the final concentration.

Solution: Prepare an intermediate dilution of the GSK467 stock solution to allow for the

pipetting of larger, more accurate volumes.

Cell Seeding Density: The effective concentration of the inhibitor can be influenced by the

number of cells in the culture.

Solution: Optimize and maintain a consistent cell seeding density for all experiments to

ensure reproducible results.

Data Presentation
Table 1: GSK467 Storage Recommendations
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Form
Storage
Temperature

Duration of
Stability

Source(s)

Powder -20°C Up to 3 years [1]

4°C Up to 2 years [1]

In Solvent (DMSO) -80°C Up to 2 years [2][3]

-20°C Up to 1 year [2][3]

Table 2: GSK467 Chemical and Physical Properties

Property Value Source(s)

Molecular Formula C₁₇H₁₃N₅O₂ [5]

Molecular Weight 319.3 g/mol [5]

CAS Number 1628332-52-4 [5]

Purity ≥98% [5]

Solubility
Sparingly soluble in DMSO (1-

10 mg/ml)
[5]

Kᵢ for KDM5B 10 nM [3]

IC₅₀ for KDM5B 26 nM [3]

Experimental Protocols
Protocol 1: Preparation of GSK467 Stock Solution

Pre-handling: Before opening the vial, centrifuge it briefly to ensure all the powder is at the

bottom.

Solvent Preparation: Use anhydrous, high-purity DMSO.

Dissolution:
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Based on the desired stock concentration (e.g., 10 mM), calculate the required volume of

DMSO.

Add the calculated volume of DMSO to the vial containing the GSK467 powder.

Vortex the solution thoroughly to ensure complete dissolution. If necessary, use an

ultrasonic bath for a few minutes.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge

tubes.

Label the aliquots clearly with the compound name, concentration, and date of

preparation.

Store the aliquots at -80°C for long-term storage.

Protocol 2: Cell Proliferation Assay (MTT Assay) using
GSK467

Cell Seeding:

Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000 cells/well).

Incubate the plate overnight at 37°C in a 5% CO₂ incubator to allow cells to attach.

GSK467 Treatment:

Prepare a series of dilutions of GSK467 in cell culture medium from your stock solution.

Remember to keep the final DMSO concentration consistent and low (e.g., <0.1%) across

all wells, including the vehicle control.

Remove the old medium from the wells and add 100 µL of the medium containing the

different concentrations of GSK467 or the vehicle control (medium with the same

percentage of DMSO).
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Incubate the plate for the desired treatment period (e.g., 48 or 72 hours) at 37°C in a 5%

CO₂ incubator.

MTT Assay:

Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well.

Incubate the plate for 3-4 hours at 37°C until a purple formazan precipitate is visible.

Add 100 µL of solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

to each well.

Mix gently by pipetting up and down to dissolve the formazan crystals.

Data Acquisition:

Read the absorbance at 570 nm using a microplate reader.

Calculate the percentage of cell viability for each concentration relative to the vehicle

control and plot a dose-response curve to determine the IC₅₀ value.

Mandatory Visualization
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Caption: KDM5B Signaling Pathway Inhibition by GSK467.
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Caption: General Workflow for a Cell Proliferation (MTT) Assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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